![molecular formula C10H8N2O2 B6385149 5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95% CAS No. 1111104-21-2](/img/structure/B6385149.png)
5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95% (5-HP-2-HPP) is a synthetic compound that has been studied for its potential applications in scientific research. It is a colorless, crystalline solid with a molecular mass of 345.29 g/mol. 5-HP-2-HPP has been studied for its ability to act as a proton donor, and various studies have shown that it can be used to catalyze reactions in organic synthesis.
Scientific Research Applications
5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95% has been studied in various scientific research applications, including as a proton donor in organic synthesis, a catalyst for the synthesis of polymers, and a reagent for the synthesis of heterocyclic compounds. It has also been studied in the fields of biochemistry and pharmacology, as it has been found to be a useful tool for studying the structure and function of proteins.
Mechanism of Action
5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95% acts as a proton donor, transferring protons from one molecule to another. This process can be used to catalyze various reactions, including the synthesis of polymers and heterocyclic compounds. In addition, 5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95% can be used to study the structure and function of proteins, as it has been found to be a useful tool for studying protein folding and stability.
Biochemical and Physiological Effects
5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95% has been studied for its potential effects on biochemical and physiological processes. It has been found to be a useful tool for studying protein folding and stability, as well as for studying the effects of drugs on the body. In addition, 5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95% has been studied for its potential to act as an antioxidant and to inhibit the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95% is a useful tool for laboratory experiments, as it is easily synthesized and can be used to catalyze various reactions. However, it has some limitations, such as its relatively low solubility in water and its potential to act as an inhibitor of certain enzymes.
Future Directions
There are many potential future directions for research on 5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95%. These include further studies into its potential as an antioxidant, its ability to inhibit certain enzymes, and its use as a tool for studying protein folding and stability. In addition, further research could be conducted into its potential applications in drug synthesis and delivery, as well as its potential use in the development of new materials. Finally, additional research could be conducted into its potential to act as a proton donor in organic synthesis.
Synthesis Methods
5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95% can be synthesized from 2-hydroxybenzaldehyde and 2-aminopyrimidine. The reaction is catalyzed with an acid, such as hydrochloric acid, and the product is then purified by recrystallization. The yield of 5-(2-Hydroxyphenyl)-2-hydroxypyrimidine, 95% is typically around 95%.
properties
IUPAC Name |
5-(2-hydroxyphenyl)-1H-pyrimidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c13-9-4-2-1-3-8(9)7-5-11-10(14)12-6-7/h1-6,13H,(H,11,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSAMXITWYSFPSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CNC(=O)N=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80686780 |
Source
|
Record name | 5-(2-Hydroxyphenyl)pyrimidin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80686780 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Hydroxyphenyl)-2-hydroxypyrimidine | |
CAS RN |
1111104-21-2 |
Source
|
Record name | 5-(2-Hydroxyphenyl)pyrimidin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80686780 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.